Cas no 223467-24-1 (2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole))

2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole) is a heterocyclic compound featuring a central pyrazole core flanked by two benzimidazole moieties. This structure imparts unique electronic and coordination properties, making it valuable in materials science and coordination chemistry. The compound exhibits strong π-conjugation, enhancing its potential as a ligand for transition metals or as a building block for functional polymers. Its rigid, planar geometry contributes to thermal stability and optical properties, suitable for applications in optoelectronics or sensing. The presence of multiple nitrogen donor sites allows for versatile binding modes, facilitating the design of metal-organic frameworks (MOFs) or catalytic systems. Its synthetic adaptability further supports tailored modifications for specialized applications.
2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole) structure
223467-24-1 structure
Product Name:2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole)
CAS No:223467-24-1
MF:C17H12N6
MW:300.317381858826
MDL:MFCD23135294
CID:1024304
PubChem ID:135741951
Update Time:2025-06-09

2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(1H-Pyrazole-3,5-diyl)bis(1H-benzo[d]imidazole)
    • 2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzo[d]imidazole)
    • 2-[5-(1H-benzimidazol-2-yl)-1,2-dihydropyrazol-3-ylidene]benzimidazole
    • 3,5-bis(benzimidazol-2-yl)pyrazole
    • 3,5-bis(benzimidazole-2-yl)pyrazole
    • AK101308
    • ANW-60303
    • CTK8B8420
    • KB-224739
    • pyrazole-3,5-bis(benzimidazole)
    • SureCN5952231
    • DTXSID20572259
    • 223467-24-1
    • 3, 5- Bis(benzimidazol-2-yl)pyrazole
    • F11627
    • 2-[5-(2H-Benzimidazol-2-ylidene)-2,5-dihydro-1H-pyrazol-3-yl]-1H-benzimidazole
    • 2-[3-(1H-benzimidazol-2-yl)-1H-pyrazol-5-yl]-1H-benzimidazole
    • SCHEMBL5952231
    • 2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole)
    • MDL: MFCD23135294
    • Inchi: 1S/C17H12N6/c1-2-6-11-10(5-1)18-16(19-11)14-9-15(23-22-14)17-20-12-7-3-4-8-13(12)21-17/h1-9H,(H,18,19)(H,20,21)(H,22,23)
    • InChI Key: NFQGJTRVMWTFKL-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1C1=CC(C2=NC3C=CC=CC=3N2)=NN1

Computed Properties

  • Exact Mass: 300.11234441g/mol
  • Monoisotopic Mass: 300.11234441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 86Ų

2,2'-(1H-Pyrazole-3,5-diyl)-bis(1H-benzodimidazole) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB460763-250mg
2,2'-(1H-Pyrazole-3,5-diyl)bis(1H-benzo[d]imidazole); .
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abcr
AB460763-1g
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eNovation Chemicals LLC
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